Cas no 2138428-21-2 (5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2138428-21-2
• MF: C₁₀H₁₂BrFO₄S
• MW: 327.167284965515
• CID: 5941751
• PubChem ID: 165836883
• Update Time: 2025-06-11

5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138428-21-2
• 5-bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride
• EN300-727780
• 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H12BrFO4S/c1-2-15-5-6-16-9-4-3-8(11)7-10(9)17(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： JRXBMQJTLALNBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(=O)(=O)F)OCCOCC

Computed Properties

• Exact Mass: 325.96237g/mol
• Monoisotopic Mass: 325.96237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride

Introduction to 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride (CAS No. 2138428-21-2)

5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride, identified by its CAS number 2138428-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and fine chemicals. The presence of both bromine and fluoro substituents on the aromatic ring, coupled with the ethoxyethoxy side chain, imparts unique reactivity and functional properties that make it a valuable intermediate in various synthetic pathways.

The structural features of 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride enable its use as a key building block in the synthesis of more complex molecules. The benzene ring serves as a core scaffold, while the sulfonyl fluoride group (-SO₂F) acts as a versatile handle for further functionalization. This compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where the sulfonyl fluoride can be converted into other functional groups like amides or carboxylic acids. The bromine atom provides an additional site for electrophilic aromatic substitution reactions, allowing for further diversification of the molecular structure.

In recent years, there has been growing interest in the applications of sulfonyl fluorides in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride has been explored in several research studies as a precursor for the development of novel therapeutic agents. For instance, its derivatives have been investigated for their potential roles in inhibiting specific enzymatic targets, which could lead to new treatments for various diseases. The ethoxyethoxy side chain also contributes to solubility and bioavailability, making it an attractive candidate for drug discovery programs.

One notable application of 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the structure of this compound, researchers have been able to develop potent inhibitors that target specific kinases. The ability to introduce various substituents at different positions on the benzene ring allows for fine-tuning of the inhibitory activity, making it a valuable tool in structure-based drug design.

The synthesis of 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often begins with bromination followed by etherification to introduce the ethoxyethoxy side chain. Subsequent sulfonylation with fluorinating agents yields the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and selectivity. These methods align with modern trends in green chemistry, emphasizing efficiency and sustainability in chemical synthesis.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride. Molecular modeling studies have provided insights into how different substituents influence its electronic distribution and interaction with biological targets. This information is invaluable for designing more effective derivatives with improved pharmacological profiles. Additionally, high-throughput screening techniques have enabled researchers to rapidly evaluate large libraries of compounds derived from this scaffold, accelerating the discovery process.

The pharmaceutical industry has taken notice of the potential of 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride due to its versatility and synthetic accessibility. Several companies have included this compound in their catalogues for research purposes, recognizing its importance as a building block for drug development. Its applications extend beyond kinase inhibitors to other therapeutic areas such as antiviral and anti-inflammatory drugs. The ability to modify its structure allows for tailored solutions to meet specific pharmacological requirements.

In conclusion, 5-Bromo-2-(2-ethoxyethoxy)benzene-1-sulfonyl fluoride (CAS No. 2138428-21-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications, making it a valuable intermediate for creating novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.